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For Researchers, Scientists, and Drug Development Professionals
Introduction:

Sequosempervirin B is a naturally occurring norlignan compound isolated from the branches
and leaves of the coastal redwood tree, Sequoia sempervirens.[1][2] As a member of the
norlignan class of phytochemicals, it is characterized by a specific carbon skeleton that has
garnered interest for its potential biological activities. This technical guide provides a
comprehensive overview of the elucidation of the chemical structure of Sequosempervirin B,
with a focus on the spectroscopic and analytical techniques employed.

Physicochemical Properties

A summary of the fundamental physicochemical properties of Sequosempervirin B is
presented in Table 1. This data is crucial for its identification and characterization in a
laboratory setting.

Property Value Source
Molecular Formula C18H200s5 N/A
Molecular Weight 316.3 g/mol N/A
CAS Number 864719-17-5 N/A
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Experimental Protocols

The structural elucidation of Sequosempervirin B relied on a combination of sophisticated
analytical techniques to determine its connectivity and stereochemistry. While the full
experimental details are contained within the primary literature, this section outlines the general
methodologies typically employed for the isolation and characterization of such natural
products.

Isolation and Purification

The isolation of Sequosempervirin B from Sequoia sempervirens would typically involve the
following steps:

o Extraction: Dried and powdered plant material (branches and leaves) is subjected to solvent
extraction, often using a series of solvents with increasing polarity (e.g., hexane, ethyl
acetate, and methanol) to separate compounds based on their solubility.

o Fractionation: The crude extract is then fractionated using techniques like column
chromatography over silica gel or other stationary phases. This process separates the
complex mixture into simpler fractions.

 Purification: The fractions containing the compound of interest are further purified using
methods such as preparative High-Performance Liquid Chromatography (HPLC) to yield the
pure Sequosempervirin B.

Structure Determination

The definitive structure of Sequosempervirin B was established through a combination of
spectroscopic methods:

e Mass Spectrometry (MS): High-Resolution Mass Spectrometry (HR-MS) is used to determine
the precise molecular weight and elemental composition of the molecule, allowing for the
deduction of its molecular formula.[1][2]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of 1D and 2D NMR experiments
are essential for elucidating the carbon-hydrogen framework of the molecule.
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o 1D NMR (*H and 13C): Provides information about the different types of protons and
carbons present in the molecule and their chemical environments.

o 2D NMR (COSY, HSQC, HMBC): These experiments establish the connectivity between
atoms. For instance, COSY (Correlation Spectroscopy) reveals proton-proton couplings,
while HSQC (Heteronuclear Single Quantum Coherence) correlates directly bonded
protons and carbons. HMBC (Heteronuclear Multiple Bond Correlation) identifies longer-
range correlations between protons and carbons, which is crucial for piecing together the
molecular structure.

o X-ray Crystallography: For crystalline compounds, single-crystal X-ray diffraction provides an
unambiguous determination of the three-dimensional structure, including the relative and
absolute stereochemistry. The primary literature indicates that an X-ray diffraction analysis
was performed for one of the new norlignans isolated alongside Sequosempervirin B,
which likely aided in the stereochemical assignment for the entire series of related
compounds.[1][2]

Logical Workflow for Structure Elucidation

The process of determining the chemical structure of a novel natural product like
Sequosempervirin B follows a logical progression. The following diagram, generated using
Graphviz, illustrates this typical workflow.
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A flowchart illustrating the general workflow for the isolation and structural elucidation of a
natural product.

Chemical Structure of Sequosempervirin B

Based on the comprehensive analysis of spectroscopic data from the primary literature, the
chemical structure of Sequosempervirin B has been determined. The following diagram,
generated using the DOT language, depicts the final elucidated structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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